1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H22FN2OS.BrH/c1-14-5-3-6-18(15(14)2)22-13-20(24,16-7-9-17(21)10-8-16)23-11-4-12-25-19(22)23;/h3,5-10,24H,4,11-13H2,1-2H3;1H/q+1;/p-1
• InChI Key: VLFDTNFAGGVTJC-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=CC=C1)N2CC([N+]3=C2SCCC3)(C4=CC=C(C=C4)F)O)C.[Br-]
• Molecular Formula: C20H22BrFN2OS
• Molecular Weight: 437.4 g/mol
• CAS No.: 1104733-73-4

Description

1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C20H22BrFN2OS and its molecular weight is 437.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Effects on Cells

Research by Meriç et al. (2008) explored the synthesis of imidazo[2,1-b][1,3]thiazoles and thiazines, similar to the compound . These compounds were evaluated for their cytotoxic effects on both noncancer (F2408) and cancer (5RP7) cells. The study found that certain compounds, particularly those with methyl or methoxy substituents on the phenyl ring, exhibited a higher cytotoxic effect on 5RP7 cancer cells compared to control cells. This indicates potential applications in cancer research and therapy (Meriç et al., 2008).

Synthesis and Characterization

Several studies have focused on the synthesis and structural characterization of compounds similar to 1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide. For example, Ali et al. (1974) and Nakamori et al. (1988) detailed the preparation and characterization of related imidazo[2,1-b][1,3]thiazole and thiazine derivatives. These studies contribute to a better understanding of the chemical properties and potential applications of these compounds in various fields of scientific research (Ali et al., 1974); (Nakamori et al., 1988).

Applications in Organic Chemistry and Metal-Organic Frameworks

Research by Yoo et al. (1991) and Shi et al. (2015) demonstrates the utility of imidazo[2,1-b][1,3]thiazines in organic chemistry, particularly in the synthesis of new heterocycles and metal-organic frameworks. These frameworks have applications in luminescence sensing and other areas of materials science (Yoo et al., 1991); (Shi et al., 2015).

Biological Activity

Studies by Slyvka et al. (2022) and Chumakov et al. (1999) have explored the biological activities of imidazo[2,1-b][1,3]thiazines, including their growth regulatory and anti-inflammatory properties. This research suggests potential applications in the fields of pharmacology and agriculture (Slyvka et al., 2022); (Chumakov et al., 1999).